3-[(3R*,4S*)-4-morpholin-4-yl-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-3-yl]propanoic acid

• IUPAC Name: 3-[(3R,4S)-4-morpholin-4-yl-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C18H25N5O3/c24-16(25)2-1-13-11-23(6-4-15(13)22-7-9-26-10-8-22)18-14-3-5-19-17(14)20-12-21-18/h3,5,12-13,15H,1-2,4,6-11H2,(H,24,25)(H,19,20,21)/t13-,15+/m1/s1
• InChI Key: MGPCCMPLFHZJPV-HIFRSBDPSA-N
• Canonical SMILES: C1CN(CC(C1N2CCOCC2)CCC(=O)O)C3=NC=NC4=C3C=CN4
• Isomeric SMILES: C1CN(C[C@H]([C@H]1N2CCOCC2)CCC(=O)O)C3=NC=NC4=C3C=CN4
• Molecular Formula: C18H25N5O3
• Molecular Weight: 359.4 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like this often involves multi-step organic reactions, starting from simpler heterocyclic compounds. A related approach is seen in the synthesis of di- and tri-hetera[3.3.n]propellanes, which serve as advanced analogues of morpholine and piperazine. These compounds are synthesized through a sequence of reactions including [3+2] cycloaddition and nucleophilic cyclization, yielding products with distinct spatial arrangements of heteroatoms (Sokolenko et al., 2019).

Molecular Structure Analysis

The molecular structure of heterocyclic compounds is crucial for their chemical behavior and biological activity. X-Ray diffraction studies, along with exit vector plot (EVP) analysis, have been employed to understand the geometrical configurations of such molecules. For example, the molecular structures of dihetera[3.3.n]propellanes, analogues of morpholine, were elucidated, revealing variations in the size and spatial positioning of heteroatoms compared to the parent structures (Sokolenko et al., 2019).

Mechanism of Action

The compound acts as an inhibitor of Protein Kinase B (PKB), an important component of intracellular signaling pathways regulating growth and survival. By inhibiting PKB, the compound can potentially serve as an antitumor agent.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, and causes serious eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The compound’s selective inhibition of PKB over PKA and its oral bioavailability make it a promising candidate for further development as an antitumor agent. Future research could focus on evaluating its efficacy and safety in clinical trials.